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Compound of Interest

Compound Name: AZ-PFKFB3-67 quarterhydrate

Cat. No.: B15577158 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction

6-phosphofructo-2-kinase/fructose-2,6-biphosphatase 3 (PFKFB3) is a key bifunctional enzyme

that plays a crucial role in the regulation of glycolysis. It catalyzes the synthesis of fructose-2,6-

bisphosphate (F2,6BP), a potent allosteric activator of phosphofructokinase-1 (PFK-1), the

rate-limiting enzyme of glycolysis. PFKFB3 is implicated in various physiological and

pathological processes, including cell cycle progression, apoptosis, and the Warburg effect in

cancer cells.[1] Its expression is induced by hypoxia through the hypoxia-inducible factor-1

(HIF-1) signaling pathway.[1] Furthermore, PFKFB3 is regulated by several other signaling

pathways, including the Insulin/IGF-1, p38/MK2 stress, and PI3K-Akt pathways.[1][2][3][4]

Analysis of PFKFB3 expression is critical for understanding its role in disease and for the

development of targeted therapies. Western blotting is a widely used technique for the

detection and quantification of PFKFB3 protein expression in cell lysates and tissue

homogenates. This document provides a detailed protocol for the analysis of PFKFB3

expression using Western blot.

PFKFB3 Signaling Pathway
The expression and activity of PFKFB3 are regulated by a complex network of signaling

pathways. Understanding these pathways is essential for interpreting PFKFB3 expression data

in different experimental contexts.
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Caption: PFKFB3 Signaling Pathway Overview.

Experimental Protocols
This section provides a detailed methodology for the analysis of PFKFB3 expression by

Western blot, from sample preparation to data analysis.

Materials and Reagents
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Material/Reagent Supplier & Catalog No. (Example)

Primary Antibody: Anti-PFKFB3

Abcam: ab181861 (Rabbit Monoclonal)[5] or

Cell Signaling Technology: #13123 (Rabbit

Monoclonal)[6] or Thermo Fisher Scientific: PA5-

67576 (Rabbit Polyclonal)[7]

Secondary Antibody: HRP-conjugated Abcam: ab6747[5]

Cell Lysis Buffer (RIPA) Thermo Fisher Scientific: 89900[8]

Protease Inhibitor Cocktail Roche: 05892970001[8]

BCA Protein Assay Kit Thermo Fisher Scientific[5]

5% Non-fat Dry Milk (NFDM) in TBST -

ECL Western Blotting Substrate BD Biosciences[5]

Western Blot Workflow
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1. Sample Preparation
(Cell Lysis/Tissue Homogenization)

2. Protein Quantification
(BCA Assay)

3. SDS-PAGE
(Protein Separation)

4. Protein Transfer
(to PVDF/Nitrocellulose Membrane)

5. Blocking
(5% NFDM in TBST)

6. Primary Antibody Incubation
(Anti-PFKFB3)

7. Secondary Antibody Incubation
(HRP-conjugated)

8. Detection
(ECL Substrate)

9. Data Analysis
(Densitometry)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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